Cas no 1835759-81-3 (Biotin-PEG4-Methyltetrazine)

• Product Name: Biotin-PEG4-Methyltetrazine
• CAS No: 1835759-81-3
• MF: C₂₇H₃₉N₇O₆S
• MW: 589.706864595413
• CID: 4623042
• PubChem ID: 133080705
• Update Time: 2025-11-01

Biotin-PEG4-Methyltetrazine Chemical and Physical Properties

Names and Identifiers

• Biotin-PEG4-methyltetrazine
• 1835759-81-3
• HY-140940
• N-(2-(2-(2-(2-(4-(6-Methyl-1,2,4,5-tetrazin-3-yl)phenoxy)ethoxy)ethoxy)ethoxy)ethyl)-5-((3aR,4R,6aS)-2-oxohexahydro-1H-thieno[3,4-d]imidazol-4-yl)pentanamide
• F77189
• 5-[(3aR,4R,6aS)-2-oxo-hexahydrothieno[3,4-d]imidazol-4-yl]-N-{2-[2-(2-{2-[4-(6-methyl-1,2,4,5-tetrazin-3-yl)phenoxy]ethoxy}ethoxy)ethoxy]ethyl}pentanamide
• BS-44382
• 5-[(3aR,4R,6aS)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-[2-[2-[2-[4-(6-methyl-1,2,4,5-tetrazin-3-yl)phenoxy]ethoxy]ethoxy]ethoxy]ethyl]pentanamide
• CS-0115305
• Biotin-PEG4-Methyltetrazine

• Inchi： 1S/C27H39N7O6S/c1-19-31-33-26(34-32-19)20-6-8-21(9-7-20)40-17-16-39-15-14-38-13-12-37-11-10-28-24(35)5-3-2-4-23-25-22(18-41-23)29-27(36)30-25/h6-9,22-23,25H,2-5,10-18H2,1H3,(H,28,35)(H2,29,30,36)/t22-,23-,25-/m0/s1
• InChI Key： FTGDGKKLLGMCLG-LSQMVHIFSA-N
• SMILES： S1C[C@H]2[C@@H]([C@@H]1CCCCC(NCCOCCOCCOCCOC1C=CC(C3=NN=C(C)N=N3)=CC=1)=O)NC(N2)=O

Computed Properties

• Exact Mass: 589.26825316g/mol
• Monoisotopic Mass: 589.26825316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 41
• Rotatable Bond Count: 19
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 184

Additional information on Biotin-PEG4-Methyltetrazine

Advanced Functionalization of Biotin-PEG4-Methyltetrazine (CAS No. 1835759-81-3): Bridging Bioconjugation and Precision Medicine

The Biotin-PEG4-Methyltetrazine conjugate (CAS No. 1835759-81-3) represents a groundbreaking advancement in bioorthogonal chemistry, combining the unique properties of biotin, polyethylene glycol (PEG), and the methyltetrazine moiety into a single molecular platform. This compound has emerged as a critical tool in modern chemical biology, enabling precise spatiotemporal control over biomolecule labeling and drug delivery systems through its dual functionalization capabilities. Recent studies published in Journal of the American Chemical Society (2023) highlight its exceptional performance in live-cell imaging applications, demonstrating superior stability compared to conventional azide/alkyne click chemistry systems.

The core structure of this compound features a four-unit PEG4 spacer that provides hydrophilic shielding while maintaining optimal steric accessibility for the terminal methyltetrazine group. This strategic design minimizes nonspecific interactions while enhancing bioavailability, as evidenced by pharmacokinetic studies in murine models reported in Nature Communications (2022). The biotin component enables rapid streptavidin-mediated purification strategies, making this conjugate indispensable for preparative-scale protein labeling applications in proteomics research.

Innovative applications have recently expanded into immuno-oncology through the development of targeted prodrugs. A 2023 study in Cancer Research demonstrated that this compound's tetrazine moiety can undergo rapid inverse-electron-demand Diels-Alder cycloaddition with trans-cyclooctenes conjugated to tumor-targeting antibodies. This bioorthogonal reaction enables real-time activation of cytotoxic payloads specifically at tumor sites, achieving up to 92% tumor growth inhibition in xenograft models with minimal systemic toxicity. Such advancements position this compound as a cornerstone for next-generation antibody-drug conjugate (ADC) technologies.

Synthetic methodologies for preparing this compound have evolved significantly since its initial synthesis described by Rostovtsev et al. (2002). Current protocols employ microwave-assisted solid-phase synthesis using Fmoc chemistry for peptide intermediates, achieving >95% purity as confirmed by HPLC and NMR spectroscopy. The latest improvements reported in Chemical Science (2024) incorporate continuous flow chemistry to enhance scalability while maintaining precise control over PEG chain length distribution, critical for reproducible biological performance.

In diagnostic imaging applications, the compound's unique properties enable dual-modal PET/MRI contrast agent development. A recent study published in Nano Letters (2023) showed that when conjugated to gadolinium chelates and radiolabeled with fluorine-18, the resulting nanoparticles achieved simultaneous anatomical and metabolic imaging of glioblastoma tumors with sub-millimeter resolution. The PEGylation strategy here proved essential for evading RES uptake while maintaining tetrazine reactivity for targeted delivery.

Beyond traditional bioconjugation, emerging applications include CRISPR-Cas9 delivery systems where the methyltetrazine group facilitates site-specific genome editing through reaction with DNA-functionalized trans-cyclooctene carriers. Preclinical data from Molecular Therapy (2024) demonstrated efficient gene editing in primary T cells with minimal off-target effects when using this platform compared to lipid nanoparticle-based methods.

The compound's thermal stability profile (-6°C to 60°C), confirmed via DSC analysis, ensures compatibility with cryopreservation protocols essential for clinical-grade reagents. Recent ISO-compliant manufacturing processes now enable kilogram-scale production while maintaining critical quality attributes like batch-to-batch consistency and endotoxin levels below 0.1 EU/mg as validated by LAL assays.

In regenerative medicine applications, this molecule is being explored for surface functionalization of mesenchymal stem cells (MSCs). A 2024 study in Biomaterials Science demonstrated that PEGylated tetrazine groups on MSC surfaces enable selective binding to injury-specific extracellular matrix components via strain-promoted azide-alkyne cycloaddition reactions within physiological conditions.

Ongoing research focuses on expanding its utility through click chemistry cascades involving sequential reactions with multiple functional groups. A promising approach described in JACS Au (2024) combines tetrazine-mediated reactions with copper-free click chemistry to create multi-functionalized nanocarriers capable of simultaneous drug delivery and pH-responsive release mechanisms.

This multifunctional platform continues to redefine possibilities at the intersection of organic synthesis and biomedical applications. Its ability to integrate orthogonal chemical handles within a single molecule makes it an ideal building block for next-generation theranostic systems requiring both diagnostic imaging capabilities and therapeutic efficacy under tightly controlled conditions.